3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide
Overview
Description
3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide (MCP) is a pyrazine derivative that has gained attention in scientific research due to its potential applications in various fields. MCP is a white crystalline powder that is soluble in water and has a molecular weight of 175.17 g/mol. In
Mechanism of Action
The exact mechanism of action of 3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide is not yet fully understood. However, it has been suggested that this compound may act as an antioxidant and free radical scavenger. This compound has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in animal models. This compound has also been found to have antimicrobial activity against various bacterial strains. Additionally, this compound has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide is its low toxicity, which makes it suitable for use in various lab experiments. This compound is also relatively easy to synthesize and has a high yield. However, one limitation of this compound is its low solubility in organic solvents, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, inflammation, and bacterial infections. Another direction is to explore its potential as a fluorescent probe for the detection of other molecules in living cells. Additionally, further research could be done to elucidate the exact mechanism of action of this compound and its effects on various biological pathways.
Scientific Research Applications
3-(Methoxycarbonyl)-2-methylpyrazine 1-oxide has been found to have various applications in scientific research. It has been used as a fluorescent probe for the detection of nitric oxide in living cells. This compound has also been used as a reagent for the determination of iron in water samples. Additionally, this compound has been used as a potential drug candidate for the treatment of cancer, inflammation, and bacterial infections.
properties
IUPAC Name |
methyl 3-methyl-4-oxidopyrazin-4-ium-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-5-6(7(10)12-2)8-3-4-9(5)11/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSKHXYYPUPMGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=[N+](C=CN=C1C(=O)OC)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262860-61-6 | |
Record name | 2-Pyrazinecarboxylic acid, 3-methyl-, methyl ester, 4-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1262860-61-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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